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Compound of Interest

Compound Name: GR-73632

Cat. No.: B1672127 Get Quote

GR-73632 Technical Support Center
This technical support center provides essential information regarding the stability and storage

of GR-73632, a potent tachykinin NK1 receptor agonist. The following frequently asked

questions (FAQs) and troubleshooting guides are designed to assist researchers, scientists,

and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)
Q1: How should solid GR-73632 be stored?

A1: Solid GR-73632 should be stored in a tightly sealed container, protected from moisture and

light. For long-term storage, it is recommended to keep the solid powder at -20°C or -80°C.

Q2: What are the recommended solvents for preparing GR-73632 stock solutions?

A2: GR-73632 is soluble in several solvents. Dimethyl sulfoxide (DMSO) is a common choice

for creating highly concentrated stock solutions. It is also soluble in water to at least 1 mg/ml.[1]

For in vivo experiments, specific formulations using co-solvents like PEG300, Tween-80, and

saline, or SBE-β-CD in saline have been reported.

Q3: How should I store GR-73632 stock solutions?

A3: Stock solutions of GR-73632 should be aliquoted into single-use vials to minimize freeze-

thaw cycles. It is recommended to store these aliquots at -80°C for long-term storage (up to 6
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months) or at -20°C for shorter-term storage (up to 1 month).[2] Solutions should be kept in

tightly sealed vials and protected from light.

Q4: Is GR-73632 stable in aqueous solutions?

A4: While GR-73632 is soluble in water, long-term storage of peptides in aqueous solutions is

generally not recommended as they are more susceptible to degradation through hydrolysis,

oxidation, and microbial contamination. For experiments requiring aqueous buffers, it is best to

prepare the solution fresh on the day of use from a frozen stock in an organic solvent like

DMSO. If aqueous stock solutions must be prepared, they should be sterile-filtered and stored

at -80°C for a limited duration.

Q5: What is the known stability of GR-73632 in solution over time?

A5: Specific quantitative stability data for GR-73632 in various solvents over extended periods

is limited in publicly available literature. However, based on supplier recommendations for stock

solutions in DMSO, the compound is considered stable for at least one month at -20°C and up

to six months at -80°C when stored properly.[2] For aqueous solutions, stability is expected to

be lower, and fresh preparation is strongly advised.
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Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon thawing.

The solubility limit may have

been exceeded, or the solvent

may have absorbed moisture.

Gently warm the solution and

sonicate to aid redissolution.

Ensure you are using

anhydrous DMSO for

preparing stock solutions. For

subsequent use, consider

preparing a more dilute stock

solution.

Loss of compound activity in

experiments.

Improper storage of stock

solutions (e.g., repeated

freeze-thaw cycles, prolonged

storage at room temperature,

exposure to light). Degradation

of the compound in the

experimental buffer.

Aliquot stock solutions into

single-use vials to avoid

multiple freeze-thaw cycles.

Always protect solutions from

light. Prepare fresh working

solutions in your experimental

buffer immediately before use.

Inconsistent experimental

results.

Inconsistent concentration of

the active compound due to

degradation.

Follow strict storage and

handling protocols. Prepare

fresh dilutions for each

experiment from a properly

stored stock solution.

Data Presentation
Table 1: Recommended Storage Conditions for GR-73632
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Form
Storage

Temperature
Duration

Additional

Precautions

Solid Powder -20°C to -80°C Long-term

Tightly sealed

container, protect from

moisture and light.

Stock Solution in

DMSO
-80°C Up to 6 months

Tightly sealed vials,

protect from light,

avoid repeated freeze-

thaw cycles.[2]

-20°C Up to 1 month

Tightly sealed vials,

protect from light,

avoid repeated freeze-

thaw cycles.[2]

Aqueous Solution -80°C

Short-term (not

recommended for

long-term)

Prepare fresh for use.

If stored, use sterile-

filtered solution.

Table 2: Solubility of GR-73632

Solvent Solubility Notes

Water Soluble to 1 mg/ml[1]

DMSO ≥ 100 mg/mL Use anhydrous DMSO.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL For in vivo formulations.[2]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL For in vivo formulations.[2]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO:
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Weighing: Accurately weigh a precise amount of solid GR-73632 (Molecular Weight: 766.01

g/mol ). For example, weigh 7.66 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the solid to achieve a final

concentration of 10 mM. For 7.66 mg, this would be 1 mL of DMSO.

Mixing: Vortex or sonicate the solution gently until the solid is completely dissolved.

Aliquoting: Dispense the stock solution into single-use, light-protected vials.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Mandatory Visualization
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Caption: GR-73632 activates the NK1 receptor, initiating multiple downstream signaling

cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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